Cas no 108847-76-3 (1-Thianthrenylboronic Acid)

• Product Name: 1-Thianthrenylboronic Acid
• CAS No: 108847-76-3
• MF: C₁₂H₉BO₂S₂
• MW: 260.139660596848
• MDL: MFCD00093039
• CID: 91352
• PubChem ID: 24873615
• Update Time: 2025-04-18

1-Thianthrenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Thianthren-1-boronic acid
• 1-Thianthrenylboronic acid
• 1-Thianthrenylboronic Acid (contains varying amounts of Anhydride)
• Thianthrene-1-boronic acid
• Thianthren-1-ylboronic acid
• BORONIC ACID,B-1-THIANTHRENYL-
• Thianthrene-1-boronic Acid (contains varying amounts of Anhydride)
• AKOS BRN-0046
• CHEMBRDG-BB 3200985
• RARECHEM AH PB 0030
• Thianthrene-1-Boronic
• 1-Thianthreneboronic acid
• 1-Thianthrenylboronic acid >=95%
• Boronic acid, 1-thianthrenyl-
• (thianthren-1-yl)boronic acid
• PubChem11895
• C12H9BO2S2
• Thianthrene - 1 - boronic acid
• FZEWPLIHPXGNTB-UHFFFAOYSA-N
• STK503709
• MCULE-3
• BCP30693
• AB03327
• VB10510
• TRA0038824
• LS11086
• NCGC003405
• DS-15499
• AKOS000264867
• 108847-76-3
• DTXSID60370271
• T3706
• AM20020192
• AB01333774-02
• CU-00000000459-1
• N11984
• NCGC00340558-01
• 1-thianthrenylboronic acid; thianthrene-1-boronic acid; thianthren-1-ylboronic acid
• CS-W009454
• 1-Thianthrenylboronic acid, >=95%
• J-524901
• A801932
• Thianthrene-1-boronic acid;Thianthren-1-ylboronic acid;Boronic acid, 1-thianthrenyl-
• SY062324
• J-002196
• MFCD00093039
• SCHEMBL911569
• FT-0642664
• DB-015902
• 1-Thianthrenylboronic Acid

• MDL： MFCD00093039
• Inchi： 1S/C12H9BO2S2/c14-13(15)8-4-3-7-11-12(8)17-10-6-2-1-5-9(10)16-11/h1-7,14-15H
• InChI Key： FZEWPLIHPXGNTB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2SC2C=CC=C(B(O)O)C1=2
• BRN： 225524

Computed Properties

• Exact Mass: 260.01400
• Monoisotopic Mass: 260.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.1

Experimental Properties

• Color/Form: White or cream solid
• Density: 1.48
• Melting Point: 148°C(lit.)
• Boiling Point: 472.7±55.0 °C at 760 mmHg
• Flash Point: 239.7±31.5 °C
• Refractive Index: 1.756
• PSA: 91.06000
• LogP: 1.98220
• Solubility: Insoluble in water

1-Thianthrenylboronic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters